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Naringenin-d4 Specifications

The table below summarizes the key physicochemical data for Naringenin-d4 from chemical suppliers:

Property Specification

CAS Number 1192260-78-8 [1] [2] [3]

Molecular Formula C15H8D4O5 [1] [2]

Molecular Weight 276.28 g/mol [1] [2]

Purity ≥95% [2] [3]

Appearance White to off-white solid [1] [3]

Primary Application Internal standard for quantitative NMR, GC-MS, or LC-MS analysis [1]

These specifications indicate that Naringenin-d4 is a characterized research chemical. However, the exact

position of the four deuterium atoms on the phenyl ring and the isomeric purity regarding its single chiral

center are critical details you must confirm with the manufacturer for specific analytical applications [1] [3].

Analytical Protocol for Quantification
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The most common application of Naringenin-d4 is as an internal standard in mass spectrometry-based

assays. The following workflow, based on a published pharmacokinetic study, outlines its typical use [4]:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s12877611?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7118210/
https://www.smolecule.com/products/s12877611?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Sample Preparation

Spike biological sample
with known amount of Naringenin-d4

2. LC-MS/MS Analysis

Liquid Chromatography (LC):
Separation of naringenin and Naringenin-d4

3. Data Quantification

M k i

Protein precipitation
(e.g., with organic solvent)

Centrifugation and
collection of supernatant

Inject into LC-MS/MS system

Tandem Mass Spectrometry (MS/MS):
Detection via Multiple Reaction Monitoring (MRM)
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Measure peak area ratio
(Analyte / Internal Standard)

Calculate concentration using
pre-established calibration curve

Click to download full resolution via product page

LC-MS/MS workflow using Naringenin-d4 as an internal standard.

Sample Preparation: A precise amount of Naringenin-d4 is added as an internal standard to
plasma, tissue homogenate, or other biological samples. This corrects for losses during sample

workup. Proteins are then precipitated using a solvent like methanol or acetonitrile, followed by
centrifugation to obtain a clean supernatant for analysis [4].

LC-MS/MS Analysis: The extract is analyzed using Liquid Chromatography coupled to Tandem Mass
Spectrometry. The LC method separates naringenin from its deuterated analog and other matrix

components. The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode,
detects the specific mass transitions of both the natural analyte and the Naringenin-d4 standard for

high selectivity and sensitivity [4].
Data Quantification: The concentration of naringenin in the sample is determined by comparing the

peak area ratio of naringenin to Naringenin-d4 against a calibration curve prepared with known
concentrations of naringenin and a fixed amount of the Naringenin-d4 internal standard [4].

Key Considerations for Isotopic Purity

For rigorous research and drug development, keep these points in mind:

Verify Certificates of Analysis: Always request the Certificate of Analysis (CoA) from the supplier.

The CoA should detail the chemical purity (≥95%), isotopic enrichment, and the position of the
deuterium labels, which is crucial for avoiding hydrogen-deuterium exchange issues [2] [3].

Understand Analytical Limitations: The ≥95% purity indicates the presence of chemical and
isotopic impurities. These can co-elute and cause ion suppression or enhancement in mass

spectrometry, potentially leading to inaccurate quantification. The deuterium isotope effect can also
cause slight chromatographic separation between the labeled standard and the natural compound,

which must be accounted for in the method development [5].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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